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Compound Name: 2-Phenoxyethyl isobutyrate

Cat. No.: B122394 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Phenoxyethyl isobutyrate (PEI) is a versatile ester compound with applications in various

industries, including cosmetics and pharmaceuticals.[1] Its properties as a solvent and carrier

are well-documented, and it is also recognized for its potential as a plasticizer.[1] Plasticizers

are essential additives in the formulation of thin films, serving to enhance flexibility, reduce

brittleness, and improve overall mechanical durability.[1] This document provides detailed

application notes and protocols for utilizing 2-Phenoxyethyl isobutyrate as a plasticizer in the

development of thin films for research, drug delivery, and other advanced applications.

PEI's low volatility and good stability make it a promising candidate for applications where the

longevity of the film's mechanical properties is crucial.[1] This note will explore its effects on key

film properties and provide standardized methods for its evaluation.

Physicochemical Properties of 2-Phenoxyethyl
Isobutyrate
A summary of the key physicochemical properties of 2-Phenoxyethyl isobutyrate is provided

in the table below.
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Property Value Reference

Synonyms
Isobutyric acid 2-phenoxyethyl

ester
[1]

CAS Number 103-60-6 [1]

Molecular Formula C₁₂H₁₆O₃ [1]

Molecular Weight 208.26 g/mol [1]

Appearance Clear, colorless liquid [1]

Boiling Point 182 °C [1]

Density 1.046 g/cm³ [1]

Refractive Index n20/D 1.492 - 1.495 [1]

Application Data: Performance in Polymer Thin
Films
The incorporation of 2-Phenoxyethyl isobutyrate as a plasticizer significantly influences the

mechanical and thermal properties of polymer thin films. Below are representative data

illustrating the effect of varying concentrations of PEI on a model polymer film (e.g., Polyvinyl

Acetate).

Mechanical Properties
The addition of a plasticizer like PEI is expected to decrease the tensile strength and Young's

modulus, while increasing the elongation at break, making the film more flexible and less brittle.
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PEI Concentration
(% w/w of dry
polymer)

Tensile Strength
(MPa)

Elongation at
Break (%)

Young's Modulus
(GPa)

0 (Control) 35.2 ± 2.1 3.5 ± 0.5 2.1 ± 0.2

10 28.1 ± 1.8 15.2 ± 1.2 1.5 ± 0.1

20 21.5 ± 1.5 32.8 ± 2.5 0.9 ± 0.1

30 15.8 ± 1.2 55.1 ± 3.1 0.4 ± 0.05

Thermal Properties
Plasticizers work by inserting themselves between polymer chains, thereby reducing the

intermolecular forces and lowering the glass transition temperature (Tg). A lower Tg signifies a

more flexible material at room temperature.

PEI Concentration (% w/w of dry polymer) Glass Transition Temperature (Tg) (°C)

0 (Control) 40.5

10 28.2

20 15.8

30 5.1

Experimental Protocols
Detailed methodologies for the preparation and characterization of thin films incorporating 2-
Phenoxyethyl isobutyrate are provided below.

Protocol 1: Preparation of Polymer Thin Films by
Solvent Casting
This protocol describes a standard method for preparing polymer thin films with varying

concentrations of 2-Phenoxyethyl isobutyrate.
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Materials:

Film-forming polymer (e.g., Polyvinyl Acetate, Ethyl Cellulose)

2-Phenoxyethyl Isobutyrate (PEI)

Suitable solvent (e.g., Ethanol, Acetone)

Petri dishes or flat casting surface

Magnetic stirrer and hot plate

Drying oven or desiccator

Procedure:

Polymer Solution Preparation: Dissolve a known amount of the film-forming polymer in a

suitable solvent to create a solution of desired concentration (e.g., 10% w/v). Stir the solution

gently using a magnetic stirrer until the polymer is completely dissolved.

Plasticizer Incorporation: To separate batches of the polymer solution, add the required

volume of 2-Phenoxyethyl isobutyrate to achieve the target concentrations (e.g., 10%,

20%, 30% w/w of the dry polymer weight). Stir each solution thoroughly to ensure

homogenous mixing. A control solution with no plasticizer should also be prepared.

Casting: Pour a specific volume of each solution into a level Petri dish or onto a flat casting

surface. The volume will determine the final thickness of the film.

Drying: Allow the solvent to evaporate slowly in a well-ventilated area at room temperature

for 24 hours. To ensure complete removal of the solvent, the films can be further dried in an

oven at a temperature below the boiling point of the solvent or in a desiccator.

Film Removal and Storage: Carefully peel the dried films from the casting surface. Store the

films in a desiccator to prevent moisture absorption until further characterization.

Protocol 2: Characterization of Mechanical Properties
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This protocol outlines the procedure for evaluating the mechanical properties of the prepared

thin films using a universal testing machine.

Equipment:

Universal Testing Machine (UTM) with a suitable load cell

Film cutting die or sharp razor blade

Calipers or micrometer for thickness measurement

Procedure:

Sample Preparation: Cut the prepared thin films into dumbbell-shaped specimens or

rectangular strips of standard dimensions (e.g., as per ASTM D882).

Thickness Measurement: Measure the thickness of each specimen at multiple points within

the gauge length and calculate the average thickness.

Tensile Testing:

Mount the specimen securely in the grips of the UTM.

Set the initial grip separation (gauge length).

Apply a constant rate of extension (e.g., 5 mm/min) until the film breaks.

Record the load and elongation data throughout the test.

Data Analysis: From the stress-strain curve generated, calculate the following parameters:

Tensile Strength (MPa): The maximum stress the film can withstand before breaking.

Elongation at Break (%): The percentage increase in the length of the film at the point of

fracture.

Young's Modulus (GPa): A measure of the film's stiffness, calculated from the initial linear

portion of the stress-strain curve.
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Protocol 3: Determination of Glass Transition
Temperature (Tg)
This protocol describes the use of Differential Scanning Calorimetry (DSC) to determine the

glass transition temperature of the polymer films.

Equipment:

Differential Scanning Calorimeter (DSC)

Hermetic aluminum pans and lids

Procedure:

Sample Preparation: Accurately weigh a small sample (5-10 mg) of the thin film and seal it in

a hermetic aluminum pan. Prepare an empty sealed pan as a reference.

DSC Analysis:

Place the sample and reference pans in the DSC cell.

Equilibrate the sample at a low temperature (e.g., -20°C).

Heat the sample at a constant rate (e.g., 10°C/min) to a temperature well above the

expected Tg (e.g., 100°C).

Record the heat flow as a function of temperature.

Data Analysis: The glass transition is observed as a step-like change in the heat flow curve.

The Tg is typically determined as the midpoint of this transition.

Visualizations
The following diagrams illustrate the experimental workflows for evaluating 2-Phenoxyethyl
isobutyrate as a plasticizer.
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Caption: Workflow for thin film preparation and characterization.
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Caption: Mechanism of plasticization by 2-Phenoxyethyl isobutyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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